Cas no 15814-76-3 (5-chloro-2-(1H-pyrrol-1-yl)aniline)

5-chloro-2-(1H-pyrrol-1-yl)aniline structure
15814-76-3 structure
Product Name:5-chloro-2-(1H-pyrrol-1-yl)aniline
CAS No:15814-76-3
MF:C10H9ClN2
MW:192.644860982895
MDL:MFCD12165075
CID:1336044
PubChem ID:10655401
Update Time:2025-04-20

5-chloro-2-(1H-pyrrol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 5-chloro-2-(1H-pyrrol-1-yl)-
    • 5-chloro-2-(1H-pyrrol-1-yl)aniline
    • EN300-186728
    • 15814-76-3
    • BSNLODLNAJXRMB-UHFFFAOYSA-N
    • SB62912
    • 1-(2-amino-4-chloro-phenyl) pyrrole
    • AKOS005720945
    • BBL032164
    • STL146729
    • 1-(2-amino-4-chlorophenyl)pyrrole
    • 5-chloro-2-pyrrol-1-ylaniline
    • VS-11034
    • MFCD12165075
    • CS-0237750
    • SCHEMBL11831650
    • MDL: MFCD12165075
    • Inchi: 1S/C10H9ClN2/c11-8-3-4-10(9(12)7-8)13-5-1-2-6-13/h1-7H,12H2
    • InChI Key: BSNLODLNAJXRMB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)N)N1C=CC=C1

Computed Properties

  • Exact Mass: 192.04557
  • Monoisotopic Mass: 192.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 31Ų

Experimental Properties

  • PSA: 30.95

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